Cas no 2171527-96-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171527-96-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6276354
• PubChem ID: 165765906
• Update Time: 2025-05-19

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidine-3-carboxylic acid
• 2171527-96-9
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]pyrrolidine-3-carboxylic acid
• EN300-1524632

• Inchi： 1S/C27H32N2O5/c1-27(2,3)14-23(24(30)29-13-12-17(15-29)25(31)32)28-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： ZCHCKQYQLQSMRS-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidine-3-carboxylic Acid (CAS No. 2171527-96-9)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidine-3-carboxylic acid, identified by its CAS number 2171527-96-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its fluoren-9-yl moiety and methoxycarbonyl group, contributes to its unique chemical and biological interactions.

The fluoren-9-yl substituent is particularly noteworthy due to its presence in various bioactive molecules. Fluorene derivatives are known for their stability and ability to interact with biological targets in a manner that enhances drug efficacy. In the context of this compound, the methoxycarbonyl group serves as a protecting group for the amino functionality, which can be strategically modified during drug synthesis to optimize pharmacokinetic profiles.

The core structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidine-3-carboxylic acid consists of a pyrrolidine ring linked to a 4,4-dimethylpentanoyl side chain. This arrangement imparts specific steric and electronic properties to the molecule, which are critical for its interaction with biological receptors. The pyrrolidine ring is a common motif in pharmaceuticals due to its ability to mimic natural amino acid residues, facilitating binding to protein targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene-based scaffolds. The< strong>fluoren-9-yl moiety has been shown to enhance the solubility and metabolic stability of drug candidates, making them more suitable for therapeutic applications. Furthermore, the< strong>methoxycarbonyl group can be readily converted into other functional groups, allowing for diverse chemical modifications and enabling the synthesis of analogues with tailored properties.

The 4,4-dimethylpentanoyl side chain in this compound contributes to its hydrophobic character, which can influence its absorption and distribution within biological systems. This aspect is particularly important in drug design, as it can affect the compound's bioavailability and target specificity. The combination of these structural features makes 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidine-3-carboxylic acid a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Researchers have explored its utility in creating derivatives with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications to the< strong>methoxycarbonyl group have been investigated as a means to improve pharmacokinetic properties such as oral bioavailability and metabolic stability.

The pyrrolidine ring's role as a pharmacophore has also been extensively studied. Its ability to mimic amino acid residues makes it an attractive scaffold for designing molecules that interact with enzymes and receptors involved in various disease pathways. By incorporating this motif into drug candidates, researchers aim to develop treatments that are both effective and well-tolerated by patients.

In addition to its structural significance, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidine-3-carboxylic acid has been explored in computational modeling studies. These studies have provided valuable insights into its potential interactions with biological targets at the molecular level. Computational approaches have allowed researchers to predict binding affinities and optimize molecular structures before conducting expensive experimental trials.

The< strong>fluoren-9-yl moiety's electronic properties have been particularly scrutinized in these studies. Its ability to engage in π-stacking interactions with aromatic residues in biological targets has been identified as a key factor in enhancing binding affinity. This insight has guided the design of new derivatives with improved target specificity.

The< strong>methoxycarbonyl group's versatility has also been leveraged in synthetic chemistry. It serves as a temporary protecting group for the amino functionality, allowing for selective modifications at other sites on the molecule. This strategy has enabled the synthesis of complex derivatives with multiple functional groups arranged optimally for biological activity.

In conclusion, 1-2-( {(9H-fluoren - 9 - ylmethoxycarbony l }amino ) - 4 , 4 - dimethylpentanoy lpyrrolidine - 3 - carboxylic acid (CAS No . 2171527 -96 - 9 ) represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features , including the< strong > fluoren - 9 - y l strong > moiety ,< strong > methoxyc arb on y l strong > group , and pyrrolidine ring , make it a valuable scaffold for designing novel bioactive molecules . Ongoing research continues to uncover new applications and derivatives of this compound , further solidifying its importance in medicinal chemistry . p >